2-(3-methoxyphenyl)-1-(3-methoxypropyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione

• IUPAC Name: 2-(3-methoxyphenyl)-1-(3-methoxypropyl)-5,6,7,8-tetrahydroquinazoline-4-thione
• InChI: InChI=1S/C19H24N2O2S/c1-22-12-6-11-21-17-10-4-3-9-16(17)19(24)20-18(21)14-7-5-8-15(13-14)23-2/h5,7-8,13H,3-4,6,9-12H2,1-2H3
• InChI Key: BWGZKMHFPHSBBQ-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C2=C(CCCC2)C(=S)N=C1C3=CC(=CC=C3)OC
• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol

Description

2-(3-methoxyphenyl)-1-(3-methoxypropyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione is a useful research compound. Its molecular formula is C19H24N2O2S and its molecular weight is 344.47. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactions

Research has delved into the formation, transformation, and cyclization reactions of compounds structurally related to "2-(3-methoxyphenyl)-1-(3-methoxypropyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione." For example, studies have focused on the synthesis of tetrahydroquinazoline derivatives through reactions with isothiocyanates and amines, yielding compounds with potential as intermediates for further chemical modifications (Cherbuliez et al., 1967). Such reactions are foundational in organic chemistry, enabling the exploration of new molecules with varied biological activities.

Pharmacological Applications

Compounds within the tetrahydroquinazoline family have been synthesized and evaluated for their antimicrobial and anti-inflammatory activities. For instance, novel S-substituted and N-substituted tetrahydroquinolines demonstrated potent antibacterial activity against various Gram-positive and Gram-negative bacteria, as well as dose-dependent anti-inflammatory effects in animal models (Al-Abdullah et al., 2014). These findings suggest potential therapeutic applications for structurally related compounds in treating infections and inflammation.

Tubulin Polymerization Inhibition

Another area of research involves the inhibition of tubulin polymerization, a mechanism relevant to the development of anticancer agents. Compounds with methoxy substituents, including those structurally similar to the query compound, have shown promising antiproliferative activity against human cancer cells by inhibiting tubulin polymerization, suggesting their potential utility in cancer therapy (Minegishi et al., 2015).